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Compound of Interest

Compound Name: Thalirugidine

Cat. No.: B13412123 Get Quote

To our valued researchers, scientists, and drug development professionals,

This document serves to address the inquiry into the biological activities of the chemical

compound Thalirugidine. Following a comprehensive review of publicly available scientific

literature and databases, it must be concluded that there is a significant lack of information

regarding the biological activities of Thalirugidine. This scarcity of data prevents the creation

of an in-depth technical guide as originally intended.

Our extensive search of scientific databases for "Thalirugidine" and its associated identifiers,

including its CAS number (64215-95-8), yielded minimal and conflicting results. The primary

sources of information are the PubChem database and a brief entry on ChemBK.

Chemical and Physical Properties
The PubChem database provides the most reliable and detailed information on the chemical

identity of Thalirugidine[1].

Table 1: Chemical and Physical Properties of Thalirugidine[1]
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Property Value

PubChem CID 44584027

Molecular Formula C39H46N2O8

Molecular Weight 670.8 g/mol

IUPAC Name

(1S)-1-[[4-[5-[[(1S)-5-hydroxy-6,7-dimethoxy-2-

methyl-3,4-dihydro-1H-isoquinolin-1-

yl]methyl]-2-

methoxyphenoxy]phenyl]methyl]-6,7-dimethoxy-

2-methyl-3,4-dihydro-1H-isoquinolin-5-ol

Synonyms 64215-95-8, CHEMBL504612

Natural Source Thalictrum foliolosum

It is crucial to note a significant discrepancy in the information available from different sources.

While PubChem consistently identifies Thalirugidine with the molecular formula

C39H46N2O8, the chemical supplier ChemBK lists a compound with the same name and CAS

number but with a molecular formula of C10H9NO2[2][3]. This inconsistency underscores the

limited and unverified nature of the available data.

Reported Biological Activities
The ChemBK entry for Thalirugidine makes a brief mention of potential biological activities,

stating that it "has antibacterial activity and can be used as an insecticide"[2][3]. However, this

claim is not substantiated by any cited experimental data, peer-reviewed studies, or

quantitative metrics. Without access to primary research, it is impossible to verify these

reported activities or to provide any details on the mechanism of action, potency, or spectrum of

activity.

The PubChem entry for Thalirugidine does not contain any curated biological activity data or

links to bioassay results[1]. The mention of its presence in the plant Thalictrum foliolosum

suggests it is a natural product, but no studies detailing its isolation and biological

characterization were identified in our search[1].
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Absence of Experimental Data and Signaling
Pathways
A thorough search for experimental protocols, quantitative data (such as IC50 or MIC values),

and descriptions of signaling pathways related to Thalirugidine's biological effects yielded no

results. The core requirements for this technical guide—structured data tables, detailed

methodologies, and visualizations of molecular pathways—cannot be fulfilled due to the

complete absence of this information in the scientific literature.

Conclusion and Future Outlook
At present, the scientific community lacks the necessary data to compile a comprehensive

technical guide on the biological activities of Thalirugidine. The conflicting information

regarding its basic chemical formula, coupled with the unsubstantiated claims of its biological

effects, highlights the need for foundational research on this compound.

For researchers interested in this area, the initial steps would involve:

Verification of the chemical structure: Confirming the correct molecular formula and structure

of Thalirugidine isolated from its natural source.

Bioactivity screening: Conducting a broad range of in vitro assays to identify and validate any

potential biological activities, such as antimicrobial, anticancer, anti-inflammatory, or

neuroprotective effects.

Mechanism of action studies: If any significant bioactivity is confirmed, subsequent research

would be required to elucidate the underlying molecular mechanisms and signaling

pathways.

Until such primary research is conducted and published, any discussion of the potential

biological activities of Thalirugidine remains speculative. We recommend that professionals in

drug development exercise caution when considering this compound and recognize the current

limitations of available knowledge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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